Cas no 149490-60-8 (Debutylpiperidine Tirofiban)

• Product Name: Debutylpiperidine Tirofiban
• CAS No: 149490-60-8
• MF: C₁₃H₁₉NO₅S
• MW: 301.358662843704
• MDL: MFCD07782139
• CID: 100206
• PubChem ID: 10968629
• Update Time: 2025-07-17

Debutylpiperidine Tirofiban Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Butylsulfonamido)-3-(4-hydroxyphenyl)propanoic acid
• L-N-BUTYLSULFONYL-P-HYDROXYPHENYLALANINE
• (2S)-2-(butylsulfonylamino)-3-(4-hydroxyphenyl)propanoic acid
• Debutylpiperidine Tirofiban
• L-Tyrosine,N-(butylsulfonyl)-
• N-(Butylsulfonyl)-L-tyrosine
• N-Butylsulfonyl-L-tyrosine
• : L-N-BUTYLSULFONYL-P-HYDROXYPHENYLALANINE
• Tirofiban Impurity A
• -2-(Butylsulfonamido)
• Tirofiban Intermediate 2
• N-Butylsulfonyl-L-tyrosi
• Debutylpiperidine Tir iban
• N-(BUTANE-1-SULFONYL)-L-TYROSINE
• Tirofiban Hydrochloride Impurity A
• (S)-2-(N-(4-hydroxyphenyl)butylsulfonamido)propanoic acid
• MFCD07782139
• C13H19NO5S
• (s)-2-(butane-1-sulfonylamino)-3-(4-hydroxyphenyl)propionic acid
• (s)-2-(butane-1-sulfonylamino)-3-(4-hydroxy-phenyl)-propionic acid
• DTXSID90450217
• 149490-60-8
• SCHEMBL7400070
• DS-4285
• ZFA49060
• BCP12319
• (butylsulfonyl)-L-tyrosine
• A13569
• AKOS010385601
• J-008595
• (2S)-2-(BUTANE-1-SULFONAMIDO)-3-(4-HYDROXYPHENYL)PROPANOIC ACID
• AC-26980
• CS-0152077
• L-Tyrosine, N-(butylsulfonyl)-

• MDL： MFCD07782139
• Inchi： 1S/C13H19NO5S/c1-2-3-8-20(18,19)14-12(13(16)17)9-10-4-6-11(15)7-5-10/h4-7,12,14-15H,2-3,8-9H2,1H3,(H,16,17)/t12-/m0/s1
• InChI Key： VCKJOKXXEIQENI-LBPRGKRZSA-N
• SMILES： S(CCCC)(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 301.09800
• Monoisotopic Mass: 301.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.321
• Boiling Point: 519.607°C at 760 mmHg
• Flash Point: 268°C
• Refractive Index: 1.57
• PSA: 112.08000
• LogP: 2.57910

Debutylpiperidine Tirofiban Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Debutylpiperidine Tirofiban

Comprehensive Overview of Debutylpiperidine Tirofiban (CAS No. 149490-60-8): Mechanism, Applications, and Research Insights

Debutylpiperidine Tirofiban, identified by its CAS number 149490-60-8, is a specialized pharmaceutical compound with significant relevance in cardiovascular therapeutics. As a derivative of the well-known antiplatelet agent Tirofiban, this molecule has garnered attention for its potential applications in inhibiting platelet aggregation, a critical factor in thrombotic disorders. The compound's unique structural modifications, including the debutylpiperidine moiety, enhance its pharmacokinetic properties, making it a subject of ongoing research in drug development.

In recent years, the demand for innovative antiplatelet therapies has surged, driven by the global rise in cardiovascular diseases (CVDs). Searches for terms like "Tirofiban derivatives", "new antiplatelet drugs 2024", and "CAS 149490-60-8 uses" reflect growing interest among researchers and clinicians. Debutylpiperidine Tirofiban addresses these concerns by offering a targeted mechanism of action—specifically, it binds to the glycoprotein IIb/IIIa receptor, preventing fibrinogen-mediated platelet cross-linking. This precision aligns with the trend toward personalized medicine, a hot topic in current pharmacological discourse.

The synthesis and optimization of Debutylpiperidine Tirofiban involve advanced organic chemistry techniques, including selective alkylation and piperidine ring functionalization. Researchers frequently search for "synthesis of Tirofiban analogs" or "149490-60-8 solubility data", underscoring the need for detailed physicochemical profiles. Studies indicate that the compound exhibits improved stability compared to its parent molecule, with enhanced bioavailability in preclinical models. Such properties are critical for formulation scientists exploring "drug delivery systems for CVDs".

Beyond its primary application, Debutylpiperidine Tirofiban is being investigated for potential off-label uses, such as in inflammatory conditions linked to platelet activation. Queries like "Tirofiban and inflammation" or "149490-60-8 clinical trials" highlight this expanding scope. However, rigorous validation through Phase III trials remains essential. The compound's safety profile, including its metabolization pathways (e.g., cytochrome P450 interactions), is another focal point, as evidenced by searches for "Debutylpiperidine Tirofiban side effects".

From an industrial perspective, scalability and cost-effectiveness are key considerations. Patent landscapes and "generic Tirofiban production" searches reveal competitive dynamics in the market. Analytical methods for quantifying CAS 149490-60-8, such as HPLC-MS, are also widely discussed, ensuring quality control in manufacturing. Regulatory compliance, particularly adherence to FDA and EMA guidelines, further underscores the compound's developmental trajectory.

In conclusion, Debutylpiperidine Tirofiban (CAS No. 149490-60-8) represents a promising candidate in the evolving landscape of antiplatelet therapies. Its mechanistic elegance, coupled with ongoing research into broader applications, positions it as a molecule of sustained interest. For stakeholders tracking "future trends in cardiovascular drugs" or "149490-60-8 supplier data", this compound offers both scientific and commercial potential worth monitoring closely.